Cas no 81017-24-5 (8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid)

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid is a coumarin derivative with a molecular formula of C₁₂H₁₀O₅. This compound features a carboxylic acid functional group at the 3-position and an ethoxy substituent at the 8-position, enhancing its reactivity and potential for further derivatization. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fluorescent dyes. The presence of the lactone ring and electron-donating ethoxy group contributes to its stability and solubility in polar organic solvents. This compound is commonly utilized in research settings for studying coumarin-based bioactive molecules due to its well-defined chemical behavior and synthetic versatility.
8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid structure
81017-24-5 structure
Product Name:8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid
CAS No:81017-24-5
MF:C12H10O5
MW:234.204803943634
MDL:MFCD02090101
CID:707956
PubChem ID:702538
Update Time:2025-10-11

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid
    • 2H-1-Benzopyran-3-carboxylicacid, 8-ethoxy-2-oxo-
    • 8-ethoxy-2-oxochromene-3-carboxylic acid
    • 8-ethoxycoumarin-3-carboxylic acid
    • FT-0621531
    • 8-Ethoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • SCHEMBL981636
    • 6X-0887
    • MFCD02090101
    • Oprea1_334426
    • CCG-252416
    • 81017-24-5
    • CS-0230924
    • Z56347370
    • 8-ethoxy-3-carboxy-coumarin
    • JMFDBVXPWUZBIE-UHFFFAOYSA-N
    • EN300-10619
    • AKOS000104816
    • DTXSID70351531
    • AK-968/41016980
    • DB-015401
    • BBL014101
    • ALBB-000939
    • STK411993
    • MDL: MFCD02090101
    • Inchi: 1S/C12H10O5/c1-2-16-9-5-3-4-7-6-8(11(13)14)12(15)17-10(7)9/h3-6H,2H2,1H3,(H,13,14)
    • InChI Key: JMFDBVXPWUZBIE-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)O)=CC2C=CC=C(C1=2)OCC)=O

Computed Properties

  • Exact Mass: 234.05300
  • Monoisotopic Mass: 234.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 1.395
  • Melting Point: 190 °C
  • Boiling Point: 442.9°C at 760 mmHg
  • Flash Point: 176.3°C
  • Refractive Index: 1.596
  • PSA: 76.74000
  • LogP: 1.88990

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid Related Literature

Additional information on 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

Comprehensive Overview of 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 81017-24-5): Properties, Applications, and Industry Insights

8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 81017-24-5) is a specialized organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of both ethoxy and carboxylic acid functional groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "coumarin-based compounds", "chromene derivatives", and "synthetic intermediates" when exploring its utility.

In recent years, the demand for 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid has increased, particularly in the development of bioactive molecules and fluorescent probes. Its chromene core is known for its photophysical properties, making it valuable in material science and sensor technologies. With growing interest in sustainable chemistry, this compound is also being studied for its potential in green synthesis methods. Keywords such as "coumarin fluorescence", "organic synthesis intermediates", and "pharmaceutical building blocks" are frequently associated with its applications.

The synthesis of 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid typically involves multistep organic reactions, including condensation and oxidation processes. Its purity and yield are critical factors for researchers, leading to frequent searches for "high-purity coumarin derivatives" and "optimized synthetic routes". The compound's solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its practicality in laboratory settings. Industry professionals often inquire about "scalable production methods" and "cost-effective raw materials" to meet commercial demands.

Beyond its chemical properties, 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid is also explored for its potential in medicinal chemistry. Coumarin derivatives are known for their antioxidant, anti-inflammatory, and antimicrobial activities, sparking interest in its therapeutic applications. Searches related to "drug discovery", "natural product analogs", and "structure-activity relationships" highlight its relevance in modern pharmacology. Additionally, its role in agrochemical research is gaining traction, with queries like "plant growth regulators" and "pesticide intermediates" becoming more common.

From a regulatory perspective, 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid is generally regarded as safe for research purposes when handled under standard laboratory protocols. However, users often seek information on "material safety data sheets (MSDS)", "storage conditions", and "handling precautions" to ensure compliance with safety guidelines. The compound's stability under varying temperatures and pH levels is another area of interest, particularly for those working in formulation development.

In conclusion, 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 81017-24-5) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and agricultural chemistry. Its structural versatility and functional groups make it a valuable asset for researchers aiming to develop innovative solutions. As the scientific community continues to explore its potential, keywords such as "advanced organic intermediates", "coumarin-based innovations", and "sustainable chemical synthesis" will likely dominate future discussions.

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